Cas no 24887-73-8 (1,2,4-Cyclohexanetriethanol,b2,b4,1-trimethyl-)

1,2,4-Cyclohexanetriethanol,b2,b4,1-trimethyl- structure
24887-73-8 structure
Product Name:1,2,4-Cyclohexanetriethanol,b2,b4,1-trimethyl-
CAS No:24887-73-8
MF:C15H30O3
MW:258.396905422211
CID:271991
Update Time:2023-11-19

1,2,4-Cyclohexanetriethanol,b2,b4,1-trimethyl- Chemical and Physical Properties

Names and Identifiers

    • 1,2,4-Cyclohexanetriethanol,b2,b4,1-trimethyl-
    • Elemane-2,3,12-triol
    • CID 101596855
    • Inchi: 1S/C15H30O3/c1-11(9-17)13-4-5-15(3,6-7-16)14(8-13)12(2)10-18/h11-14,16-18H,4-10H2,1-3H3
    • InChI Key: NDLFTSSEUBOLOA-UHFFFAOYSA-N
    • SMILES: OCC(C)C1CC(C(C)CO)CCC1(C)CCO

Computed Properties

  • Exact Mass: 258.219
  • Monoisotopic Mass: 258.219
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 3
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 6
  • Complexity: 244
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 5
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 60.7

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